Cas no 1312002-04-2 (N-(cyanomethyl)-3-2-(difluoromethoxy)phenylprop-2-enamide)

• Product Name: N-(cyanomethyl)-3-2-(difluoromethoxy)phenylprop-2-enamide
• CAS No: 1312002-04-2
• MF: C₁₂H₁₀F₂N₂O₂
• MW: 252.216809749603
• CID: 5763244
• PubChem ID: 52827952
• Update Time: 2025-05-24

N-(cyanomethyl)-3-2-(difluoromethoxy)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z979002850
• EN300-26683800
• (E)-N-(cyanomethyl)-3-[2-(difluoromethoxy)phenyl]prop-2-enamide
• 1312002-04-2
• N-(cyanomethyl)-3-[2-(difluoromethoxy)phenyl]prop-2-enamide
• 2-Propenamide, N-(cyanomethyl)-3-[2-(difluoromethoxy)phenyl]-
• N-(cyanomethyl)-3-2-(difluoromethoxy)phenylprop-2-enamide

• Inchi： 1S/C12H10F2N2O2/c13-12(14)18-10-4-2-1-3-9(10)5-6-11(17)16-8-7-15/h1-6,12H,8H2,(H,16,17)/b6-5+
• InChI Key： BMSRLJIRSKSHAE-AATRIKPKSA-N
• SMILES： FC(OC1C=CC=CC=1/C=C/C(NCC#N)=O)F

Computed Properties

• Exact Mass: 252.07103389g/mol
• Monoisotopic Mass: 252.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on N-(cyanomethyl)-3-2-(difluoromethoxy)phenylprop-2-enamide

Comprehensive Overview of N-(cyanomethyl)-3-(2-(difluoromethoxy)phenyl)prop-2-enamide (CAS No. 1312002-04-2)

The compound N-(cyanomethyl)-3-(2-(difluoromethoxy)phenyl)prop-2-enamide (CAS No. 1312002-04-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyanomethyl and difluoromethoxy groups, contribute to its potential applications in drug discovery and material science. This article delves into its properties, synthesis, and relevance in contemporary scientific discussions, addressing common queries such as "What is the role of N-(cyanomethyl)-3-(2-(difluoromethoxy)phenyl)prop-2-enamide in medicinal chemistry?" and "How is CAS 1312002-04-2 synthesized?".

Structurally, N-(cyanomethyl)-3-(2-(difluoromethoxy)phenyl)prop-2-enamide belongs to the class of acrylamide derivatives, characterized by a prop-2-enamide backbone. The presence of the difluoromethoxy moiety enhances its metabolic stability, making it a candidate for probing enzyme interactions or designing bioactive compounds. Researchers often explore its structure-activity relationship (SAR) to optimize its efficacy in target-specific applications. Keywords like "acrylamide derivatives in drug design" and "difluoromethoxy group benefits" reflect growing interest in its functional versatility.

Synthesis of CAS 1312002-04-2 typically involves multi-step organic reactions, including condensation and fluorination processes. A common approach is the coupling of 2-(difluoromethoxy)cinnamic acid with cyanomethylamine under controlled conditions. Recent advancements in green chemistry have spurred discussions on optimizing its production with minimal environmental impact, aligning with trends like "sustainable synthesis of fluorinated compounds." Analytical techniques such as NMR and HPLC are employed to verify its purity, addressing questions like "How to characterize N-(cyanomethyl)-3-(2-(difluoromethoxy)phenyl)prop-2-enamide?"

In pharmaceutical contexts, N-(cyanomethyl)-3-(2-(difluoromethoxy)phenyl)prop-2-enamide is studied for its potential as a kinase inhibitor or anti-inflammatory agent. Its electron-withdrawing groups may modulate protein-binding affinities, a topic frequently searched as "fluorine in drug bioavailability." Additionally, agrochemical researchers investigate its utility in crop protection, leveraging its stability under environmental stressors—echoing queries like "novel agrochemical scaffolds 2024."

From a commercial perspective, CAS 1312002-04-2 is available through specialized chemical suppliers, with purity grades tailored for R&D or industrial use. Its niche applications drive demand in markets prioritizing high-value fine chemicals, as seen in searches for "buy N-(cyanomethyl)-3-(2-(difluoromethoxy)phenyl)prop-2-enamide." Regulatory compliance and handling guidelines are critical, though it remains non-listed under restrictive categories, ensuring accessibility for legitimate research.

Emerging trends highlight the compound's role in AI-driven drug discovery, where its structural motifs are mined for virtual screening. This aligns with popular searches like "machine learning in chemical synthesis" and "computational modeling of acrylamides." Collaborative studies between academia and industry further explore its derivatives, aiming to address unmet medical or agricultural needs.

In summary, N-(cyanomethyl)-3-(2-(difluoromethoxy)phenyl)prop-2-enamide exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from therapeutics to sustainable agriculture—underscore its relevance in answering pressing scientific questions, while its synthetically tunable framework promises continued exploration. For researchers, staying updated on developments around CAS 1312002-04-2 is essential to harness its full potential.